Cas no 2510-22-7 (4-Ethynylpyridine)
4-Ethynylpyridine structure
Product Name:4-Ethynylpyridine
CAS No:2510-22-7
MF:C7H5N
MW:103.121301412582
MDL:MFCD04038420
CID:43084
PubChem ID:642801
Update Time:2025-04-18
4-Ethynylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynylpyridine
- 4-Pyridylacetylene
- 4-pyridinyl-acetylene
- pyridin-4-ylacetylene
- pyridine,4-ethynyl
- (Pyridin-4-yl)acetylene
- 4-Pyridylethyne
- pyridine, 4-ethynyl-
- 4-ethynyl pyridine
- 4-ethynyl-pyridine
- 4-Ethynylpyridine, AldrichCPR
- FDEDJRHULYIJOR-UHFFFAOYSA-N
- BCP27327
- SBB055516
- PB29291
- ST2405774
- E0561
- X5223
- InChI=1/C7H5N/c1-2-7-3-5-8-6-4-7/h1,3-6
- AMY10268
- TS-01527
- A15412
- SY027117
- CS-W004709
- FT-0651527
- SCHEMBL139430
- AKOS008901245
- MFCD04038420
- CHEMBL4547890
- DTXSID60349063
- EN300-103715
- 2510-22-7
- DTXCID20300135
- DB-067314
-
- MDL： MFCD04038420
- Inchi： 1S/C7H5N/c1-2-7-3-5-8-6-4-7/h1,3-6H
- InChI Key： FDEDJRHULYIJOR-UHFFFAOYSA-N
- SMILES： N1C=CC(C#C)=CC=1
Computed Properties
- Exact Mass: 103.04200
- Monoisotopic Mass: 103.042199164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
- Topological Polar Surface Area: 12.9
Experimental Properties
- Color/Form: Not determined
- Melting Point: 94.0 to 98.0 deg-C
- PSA: 12.89000
- LogP: 1.06290
- Solubility: Not determined
4-Ethynylpyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：<0°C
4-Ethynylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Ethynylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-1-5 G |
4-ethynylpyridine |
2510-22-7 | 97% | 5g |
¥ 343.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-1-10 G |
4-ethynylpyridine |
2510-22-7 | 97% | 10g |
¥ 594.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-1-25 G |
4-ethynylpyridine |
2510-22-7 | 97% | 25g |
¥ 1,478.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-1-50 G |
4-ethynylpyridine |
2510-22-7 | 97% | 50g |
¥ 2,428.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-1-100 G |
4-ethynylpyridine |
2510-22-7 | 97% | 100g |
¥ 4,606.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-1-250 G |
4-ethynylpyridine |
2510-22-7 | 97% | 250g |
¥ 9,213.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-1 G |
4-ethynylpyridine |
2510-22-7 | 97% | 1g |
¥ 640.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-5 G |
4-ethynylpyridine |
2510-22-7 | 97% | 5g |
¥ 1,920.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB02081-10 G |
4-ethynylpyridine |
2510-22-7 | 97% | 10g |
¥ 3,517.00 | 2021-05-07 | |
| Fluorochem | 068346-250mg |
4-Ethynylpyridine |
2510-22-7 | 97% | 250mg |
￡18.00 | 2022-03-01 |
4-Ethynylpyridine Related Literature
-
Fritz E. Kühn,Jing-Lin Zuo,Fabrizia Fabrizi de Biani,Ana M. Santos,Yanmei Zhang,Jin Zhao,Angela Sandulache,Eberhardt Herdtweck New J. Chem. 2004 28 43
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Christophe Kahlfuss,Eliot Starck,Elsa Tufenkjian,Nathalie Kyritsakas,Abdelaziz Jouaiti,Stéphane A. Baudron,Mir Wais Hosseini,Véronique Bulach CrystEngComm 2021 23 944
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Tianle Zhang,Yuejie Hu,Jianxi Kong,Xianggao Meng,Xiaomei Dai,Hongbin Song CrystEngComm 2010 12 3027
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4. Tuning supramolecular aurophilic structures: the effect of counterion, positive charge and solventElisabet Aguiló,Raquel Gavara,Clara Baucells,Marta Guitart,Jo?o Carlos Lima,Jordi Llorca,Laura Rodríguez Dalton Trans. 2016 45 7328
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Matthew P. Stevens,Emily Spray,I?igo J. Vitorica-Yrezabal,Kuldip Singh,Vanessa M. Timmermann,Lia Sotorrios,Stuart A. Macgregor,Fabrizio Ortu Dalton Trans. 2022 51 11922
2510-22-7 (4-Ethynylpyridine) Related Products
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- 176715-52-9(Pyridine,4-(1,3-butadiyn-1-yl)-)
- 73564-69-9(bpac)
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